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Biocide Efficacy Against Mycobacterium
immunogenum

Biocide Name (Type)
Key Comparative Finding
(Minimum Inhibitory
Concentration)

Key Influencing Factor (Fluid Matrix
Effect)

Kathon 886
(Isothiazolone, non-

HCHO)

Most effective biocide against
M. immunogenum [1] [2].

More effective in Fluid A than in Fluid B
[1] [2]. Efficacy decreases in fluids with

high amine content [2].

Grotan (HCHO-

releasing)

Less effective than Kathon;

requires higher concentrations
[3] [1].

More effective in Fluid B than in Fluid A

[1] [2].

Bioban CS 1135
(HCHO-releasing)

Less effective than Kathon;
requires higher concentrations
[1] [2].

More effective in Fluid B than in Fluid A
[1] [2].

Preventol CMK 40
(Phenolic, non-HCHO)

Less effective than Kathon;

requires higher concentrations
[1] [2].

More effective in Fluid A than in Fluid B

[1] [2].
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Experimental Protocols and Key Insights

The data in the table comes from controlled laboratory studies. Here are the methodologies and additional

factors that are critical for interpreting the results.

Detailed Experimental Protocol

The comparative data was typically generated using the following broth microdilution method to determine

the Minimum Inhibitory Concentration (MIC) [1] [2]:

Test Organisms: Mycobacterium immunogenum isolates (from metalworking fluids associated with

hypersensitivity pneumonitis) and, in some studies, the Gram-negative bacterium Pseudomonas
fluorescens as a co-contaminant.

Culture Conditions: Cultures were incubated at 30°C, and growth was monitored [2].
Test Matrices: Biocide efficacy was tested in different commercial semi-synthetic metalworking fluids

(designated Fluid A and Fluid B) to simulate real-world conditions [1] [2].
Procedure: Twofold serial dilutions of each biocide were prepared in the metalworking fluid matrices.

The tubes were then inoculated with a standardized suspension of the test organism. The MIC was
defined as the lowest biocide concentration that completely prevented visible growth after incubation

[1] [2].

Mechanism of Action of Kathon 886

Kathon 886 utilizes a two-step mechanism leading to rapid microbial cell death [4] [5]:

Growth Inhibition: It rapidly disrupts central metabolic pathways by inhibiting specific enzymes,

including those involved in the Krebs cycle (e.g., dehydrogenase).
Cell Death: This metabolic disruption leads to the progressive loss of protein thiols in the cell and the

production of free radicals, causing cell death.

This multi-target mechanism contributes to its broad-spectrum activity and makes it difficult for

microorganisms to develop resistance [4]. The following diagram illustrates this process.
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Critical Factors Influencing Biocide Efficacy
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The experimental data highlights that efficacy is not intrinsic to the biocide alone but is determined by a

system's overall environment.

Fluid Composition: The performance of a biocide is heavily dependent on its compatibility with the
metalworking fluid formulation. For example, the efficacy of Kathon 886 is reduced in fluids with high

amine content (like Fluid B in the studies) because isothiazolone biocides are inactivated by
nucleophiles such as amines [2].

Co-contaminants: The presence of other microorganisms, like Pseudomonas fluorescens, can
increase the resistance of M. immunogenum to biocides, complicating control efforts [1] [2].

Status of the Fluid: "Used" or in-service metalworking fluid matrices generally increase the
resistance of microorganisms to biocides compared to new, unused fluids [1].

Key Takeaways for Researchers

Kathon 886 is a Superior Choice: Under the tested conditions, Kathon 886 is the most potent
biocide against M. immunogenum compared to the formaldehyde-releasing and phenolic alternatives

[1] [2].
Context is Critical: The metalworking fluid formulation is not just a passive medium but an active

determinant of biocide efficacy. Fluid-specific testing is essential before commercial application [1] [4].
Resistance is Multifactorial: Biocide resistance in M. immunogenum arises from a combination of

its intrinsic tolerance, protective effects from the fluid matrix, and interactions within a microbial
community [3] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Susceptibility of Mycobacterium immunogenum and ... [pmc.ncbi.nlm.nih.gov]

2. of Susceptibility and Pseudomonas... Mycobacterium immunogenum [mdpi.com]

3. Differential biocide susceptibility of the multiple genotypes of... [pubmed.ncbi.nlm.nih.gov]

4. - Ataman Kimya KATHON 886 [atamanchemicals.com]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.mdpi.com/1422-0067/12/1/725
https://pmc.ncbi.nlm.nih.gov/articles/PMC3039976/
https://www.mdpi.com/1422-0067/12/1/725
https://pmc.ncbi.nlm.nih.gov/articles/PMC3039976/
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3039976/
https://www.mdpi.com/1422-0067/12/1/725
https://pmc.ncbi.nlm.nih.gov/articles/PMC3039976/
https://www.atamanchemicals.com/kathon-886_u24566/
https://pubmed.ncbi.nlm.nih.gov/18196302/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3039976/
https://www.smolecule.com/products/s572685?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3039976/
https://www.mdpi.com/1422-0067/12/1/725
https://pubmed.ncbi.nlm.nih.gov/18196302/
https://www.atamanchemicals.com/kathon-886_u24566/
https://www.smolecule.com/products/s572685?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


5. - Ataman Kimya KATHON 886 [atamanchemicals.com]

To cite this document: Smolecule. [Kathon 886 comparative study Mycobacterium immunogenum

susceptibility]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b572685#kathon-886-comparative-study-mycobacterium-

immunogenum-susceptibility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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